Cas no 827341-85-5 (2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester)

827341-85-5 structure
Product name:2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester
2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester
- (4-hydroxycyclohexyl) 2-(trifluoromethyl)prop-2-enoate
- SCHEMBL6316283
- DTXSID30726903
- 4-Hydroxycyclohexyl 2-(trifluoromethyl)prop-2-enoate
- JDKIDLYWKMUPJH-UHFFFAOYSA-N
- 827341-85-5
-
- Inchi: InChI=1S/C10H13F3O3/c1-6(10(11,12)13)9(15)16-8-4-2-7(14)3-5-8/h7-8,14H,1-5H2
- InChI Key: JDKIDLYWKMUPJH-UHFFFAOYSA-N
- SMILES: C=C(C(=O)OC1CCC(CC1)O)C(F)(F)F
Computed Properties
- Exact Mass: 238.08167876g/mol
- Monoisotopic Mass: 238.08167876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester Related Literature
-
Shachi Mittal Analyst, 2019,144, 2635-2642
-
3. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
-
Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
-
Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
-
Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
-
Fuxing Sun,Briana Aguila,Jason A. Perman,Shengqian Ma,Guangshan Zhu J. Mater. Chem. A, 2016,4, 15240-15246
-
Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
827341-85-5 (2-Propenoic acid, 2-(trifluoromethyl)-, 4-hydroxycyclohexyl ester) Related Products
- 1805351-84-1(Methyl 6-bromo-3-(difluoromethyl)-2-methoxypyridine-4-carboxylate)
- 110464-98-7(2-Chloro-4-methoxy-3,5-dimethylpyridine hydrochloride)
- 1781965-38-5(N-[(Azetidin-2-yl)methyl]-N,2,2-trimethylpropanamide)
- 1340518-19-5(2-Amino-6-bromo-3-chlorobenzoic acid)
- 1498694-47-5(1-methyl-5-[(2-methylphenoxy)methyl]-1H-1,2,4-triazole)
- 1176501-35-1(2-chloro-N-(4-fluorophenyl)-N-(4-methoxybenzyl)acetamide)
- 2113294-12-3(ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate)
- 1693948-96-7(3-Pyridinamine, 5-bromo-6-(3-butyn-1-yloxy)-)
- 1337598-06-7(tert-butyl N-[2-amino-2-(1-methyl-1H-indol-3-yl)ethyl]carbamate)
- 895909-68-9(2-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbonyl)amino]benzoic acid)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
